1-(2,3-Dimethylphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H25N3O3/c1-15-4-3-5-20(16(15)2)25-21(26)14-19(22(25)27)23-17-6-8-18(9-7-17)24-10-12-28-13-11-24/h3-9,19,23H,10-14H2,1-2H3
• InChI Key: YFQKHRGODYOBGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)CC(C2=O)NC3=CC=C(C=C3)N4CCOCC4)C
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol
• CAS No.: 473704-46-0

Description

1-(2,3-Dimethylphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.46. The purity is usually 95%.
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Biological Activity

1-(2,3-Dimethylphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione is a compound of interest due to its potential biological activities, particularly in the fields of neuropharmacology and analgesia. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound can be structurally represented as follows:

$$\text{C}_{19}\text{H}_{24}\text{N}_2\text{O}_2$$

This structure features a pyrrolidine core with substituents that may influence its biological activity.

Anticonvulsant Properties

Recent studies have highlighted the anticonvulsant potential of pyrrolidine derivatives, including this compound. The following table summarizes key findings from various research studies regarding its anticonvulsant activity:

Study	Model Used	Dose (mg/kg)	ED50 (mg/kg)	Results
	Maximal Electroshock (MES)	62.1	62.1	Effective protection against seizures
	6 Hz Seizure Model	75.6	75.6	Significant anticonvulsant effect
	Subcutaneous Pentylenetetrazole (scPTZ)	Varies	Not specified	Showed reduced seizure frequency

These results indicate that the compound exhibits significant anticonvulsant properties across multiple seizure models.

Analgesic Activity

The analgesic effects of this compound were evaluated using various pain models. The following table summarizes the findings:

Study	Model Used	Dose (mg/kg)	Results
	Formalin Test	Not specified	Reduced pain response significantly
	Oxaliplatin-induced Neuropathic Pain	Not specified	Alleviated neuropathic pain symptoms

The analgesic properties suggest that this compound could be beneficial in treating conditions associated with chronic pain.

In Vitro Studies

In vitro assays were conducted to assess the cytotoxicity and drug-like properties of the compound. Key findings include:

• Hepatocytotoxicity : No significant toxicity was observed in HepG2 cell lines at concentrations up to 100 μM.
• Neurocytotoxicity : The compound showed minimal neurotoxic effects in SH-SY5Y cell lines, indicating a favorable safety profile for further development .

Case Studies

A notable case study involved the synthesis and evaluation of several pyrrolidine derivatives, including our compound, which demonstrated promising results in preclinical models for both anticonvulsant and analgesic activities. These derivatives were designed to combine effective pharmacophores known from existing antiepileptic medications, enhancing their therapeutic potential while minimizing side effects .